Cas no 1187165-72-5 (3-Methyl-2-(2-trifluoromethylbenzoyl)pyridine)

• Product Name: 3-Methyl-2-(2-trifluoromethylbenzoyl)pyridine
• CAS No: 1187165-72-5
• MF: C₁₄H₁₀F₃NO
• MW: 265.23051404953
• CID: 4684474
• Update Time: 2025-06-07

3-Methyl-2-(2-trifluoromethylbenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-2-(2-trifluoromethylbenzoyl)pyridine
• (3-Methylpyridin-2-yl)(2-(trifluoromethyl)phenyl)methanone
• IMED1020864591

• Inchi： 1S/C14H10F3NO/c1-9-5-4-8-18-12(9)13(19)10-6-2-3-7-11(10)14(15,16)17/h2-8H,1H3
• InChI Key： OSTBBBXORLMKML-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(C1C(C)=CC=CN=1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 329
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-Methyl-2-(2-trifluoromethylbenzoyl)pyridine

3-Methyl-2-(2-trifluoromethylbenzoyl)pyridine: A Comprehensive Overview

3-Methyl-2-(2-trifluoromethylbenzoyl)pyridine, also known by its CAS number 1187165-72-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique molecular structure, which combines a pyridine ring with a trifluoromethylbenzoyl group and a methyl substituent. The presence of these functional groups imparts distinctive chemical properties, making it a valuable compound for various applications.

The pyridine ring in 3-Methyl-2-(2-trifluoromethylbenzoyl)pyridine is a key structural feature that contributes to its reactivity and stability. Pyridine derivatives are known for their aromaticity and ability to participate in various chemical reactions, including nucleophilic substitutions and electrophilic additions. The substitution pattern on the pyridine ring further influences its chemical behavior. In this compound, the methyl group at position 3 and the trifluoromethylbenzoyl group at position 2 create a steric and electronic environment that can be exploited in synthetic chemistry.

The trifluoromethylbenzoyl group attached to the pyridine ring introduces additional functionality to the molecule. Trifluoromethyl groups are highly electron-withdrawing due to the electronegativity of fluorine atoms, which can enhance the electrophilic character of the benzoyl group. This makes 3-Methyl-2-(2-trifluoromethylbenzoyl)pyridine a potential candidate for use in reactions requiring strong electron-deficient carbonyl groups, such as in organocatalysis or as building blocks for more complex molecules.

Recent studies have highlighted the potential of 3-Methyl-2-(2-trifluoromethylbenzoyl)pyridine in drug discovery and materials science. Its unique combination of structural features makes it an attractive molecule for exploring new therapeutic agents or advanced materials with tailored properties. Researchers have also investigated its photophysical properties, which could be relevant for applications in optoelectronics or sensing technologies.

In terms of synthesis, 3-Methyl-2-(2-trifluoromethylbenzoyl)pyridine can be prepared through various routes, including coupling reactions and Friedel-Crafts acylation. The choice of synthetic method depends on the availability of starting materials and the desired level of control over the product's purity and stereochemistry. Optimization of reaction conditions is crucial to achieve high yields and minimize side reactions.

The stability and reactivity of 3-Methyl-2-(2-trifluoromethylbenzoyl)pyridine under different conditions have been extensively studied. These studies provide valuable insights into its behavior in various chemical environments, which is essential for its safe handling and application in industrial processes. Understanding its thermal stability, susceptibility to oxidation or reduction, and reactivity towards common reagents are critical factors for its practical use.

In conclusion, 3-Methyl-2-(2-trifluoromethylbenzoyl)pyridine, with its CAS number 1187165-72-5, is a versatile compound with promising applications across multiple disciplines. Its unique molecular structure, combined with recent advancements in chemical synthesis and materials science, positions it as a valuable tool for researchers and industry professionals alike.